Cas no 1171526-62-7 (4-Bromo-1-isobutyl-3,5-dimethyl-1H-pyrazole)

• Product Name: 4-Bromo-1-isobutyl-3,5-dimethyl-1H-pyrazole
• CAS No: 1171526-62-7
• MF: C₉H₁₅BrN₂
• MW: 231.132801294327
• CID: 1073540
• PubChem ID: 25219562
• Update Time: 2025-04-20

4-Bromo-1-isobutyl-3,5-dimethyl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-1-isobutyl-3,5-dimethyl-1H-pyrazole
• MFCD12027152
• 4-bromo-3,5-dimethyl-1-(2-methylpropyl)pyrazole
• AKOS000265588
• 4-bromo-3,5-dimethyl-1-(2-methylpropyl)-1H-pyrazole
• 4-bromo-1-isobutyl-3,5-dimethyl-1H-pyrazole(SALTDATA: FREE)
• DTXSID50649266
• 1171526-62-7
• STK503840
• E97807

• MDL： MFCD12027152
• Inchi： 1S/C9H15BrN2/c1-6(2)5-12-8(4)9(10)7(3)11-12/h6H,5H2,1-4H3
• InChI Key： QTUJNLSDZPMEJO-UHFFFAOYSA-N
• SMILES： BrC1C(C)=NN(C=1C)CC(C)C

Computed Properties

• Exact Mass: 230.042
• Monoisotopic Mass: 230.042
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 150
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.8A^2
• XLogP3: 3